Cas no 62404-34-6 (2-Thiophenecarboxamide, 5-methyl-4-phenyl-)

2-Thiophenecarboxamide, 5-methyl-4-phenyl- structure
62404-34-6 structure
Product Name:2-Thiophenecarboxamide, 5-methyl-4-phenyl-
CAS No:62404-34-6
MF:C12H11NOS
MW:217.286841630936
CID:445919
PubChem ID:12323285
Update Time:2025-04-19

2-Thiophenecarboxamide, 5-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxamide, 5-methyl-4-phenyl-
    • 5-methyl-4-phenylthiophene-2-carboxamide
    • 62404-34-6
    • SCHEMBL6454412
    • DTXSID50488975
    • Inchi: 1S/C12H11NOS/c1-8-10(7-11(15-8)12(13)14)9-5-3-2-4-6-9/h2-7H,1H3,(H2,13,14)
    • InChI Key: KQISSDZXHMWNPL-UHFFFAOYSA-N
    • SMILES: S1C(C(N)=O)=CC(C2C=CC=CC=2)=C1C

Computed Properties

  • Exact Mass: 217.05623
  • Monoisotopic Mass: 217.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • PSA: 43.09
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd